Cas no 1804688-86-5 (Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate)
Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate
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- Inchi: 1S/C10H11F2NO3/c1-2-16-9(15)4-6-3-7(10(11)12)13-5-8(6)14/h3,5,10,14H,2,4H2,1H3
- InChI Key: YORFNSLPOXYLHD-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=CN=1)O)CC(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 238
- XLogP3: 1.3
- Topological Polar Surface Area: 59.4
Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003954-250mg |
Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate |
1804688-86-5 | 97% | 250mg |
$646.00 | 2022-04-01 | |
| Alichem | A024003954-500mg |
Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate |
1804688-86-5 | 97% | 500mg |
$1,078.00 | 2022-04-01 | |
| Alichem | A024003954-1g |
Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate |
1804688-86-5 | 97% | 1g |
$1,612.80 | 2022-04-01 |
Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate
Introduction to Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate (CAS No. 1804688-86-5)
Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate (CAS No. 1804688-86-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a difluoromethyl group and a hydroxypyridine moiety, making it a promising candidate for various therapeutic applications.
The difluoromethyl group in Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate is known for its ability to enhance the metabolic stability and bioavailability of drugs. This feature is particularly important in the development of new pharmaceuticals, where maintaining the integrity and efficacy of the compound in vivo is crucial. Recent studies have shown that compounds with difluoromethyl groups exhibit improved pharmacokinetic properties, which can lead to better therapeutic outcomes.
The hydroxypyridine moiety in Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate adds another layer of complexity and potential utility. Hydroxypyridines are known for their anti-inflammatory and antioxidant properties, which make them valuable in the treatment of various diseases, including inflammatory disorders and neurodegenerative conditions. The combination of these functional groups in a single molecule suggests that Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate could have a broad spectrum of biological activities.
In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorination can significantly alter the physicochemical properties of a molecule, often leading to enhanced potency and selectivity. The presence of the difluoromethyl group in Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate aligns with this trend, making it an attractive target for further investigation.
Clinical trials and preclinical studies have begun to explore the potential therapeutic applications of Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate. Early results have shown promising activity against various targets, including enzymes involved in inflammatory pathways and receptors implicated in neurodegenerative diseases. These findings suggest that this compound could be developed into a novel therapeutic agent with a wide range of applications.
The synthesis of Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the difluoromethylated intermediate, followed by the introduction of the hydroxypyridine moiety. Advanced synthetic techniques, such as transition-metal catalysis and directed C-H activation, have been employed to optimize these processes.
In addition to its potential as a therapeutic agent, Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate has also been studied for its use as a building block in organic synthesis. Its unique structure makes it a valuable starting material for the preparation of more complex molecules with diverse biological activities. Researchers are exploring its utility in the synthesis of novel compounds with potential applications in areas such as cancer therapy and antiviral treatments.
The safety profile of Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate is an important consideration in its development as a pharmaceutical product. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, which is a positive indicator for its potential use in clinical settings. However, further research is needed to fully understand its safety profile and to identify any potential side effects.
In conclusion, Ethyl 2-(difluoromethyl)-5-hydroxypyridine-4-acetate (CAS No. 1804688-86-5) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research continues to uncover its full potential, this compound could play a significant role in addressing unmet medical needs and improving patient outcomes.
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